Cas no 27048-28-8 (4-chloro-N-(pyridin-2-ylmethyl)aniline)

4-Chloro-N-(pyridin-2-ylmethyl)aniline is a versatile organic intermediate featuring both pyridine and aniline functional groups, making it valuable for pharmaceutical and agrochemical synthesis. Its chloro-substituted aromatic ring enhances reactivity in electrophilic substitution and cross-coupling reactions, while the pyridinylmethylamine moiety provides chelating properties for metal coordination chemistry. This compound exhibits stability under standard conditions and demonstrates compatibility with a range of reaction conditions, including palladium-catalyzed transformations. Its structural features make it suitable for constructing heterocyclic frameworks or serving as a ligand precursor. The product is typically supplied with high purity, ensuring reliable performance in research and industrial applications requiring precise molecular scaffolds.

4-chloro-N-(pyridin-2-ylmethyl)aniline structure

27048-28-8 structure

Product Name:4-chloro-N-(pyridin-2-ylmethyl)aniline

CAS No:27048-28-8

MF:C₁₂H₁₁ClN₂

MW:218.682141542435

CID:288668

PubChem ID:639504

Update Time:2025-06-26

4-chloro-N-(pyridin-2-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinemethanamine,N-(4-chlorophenyl)-
- 4-chloro-N-(pyridin-2-ylmethyl)aniline
- N-(4-Chlorophenyl)pyridine-2-methylamine
- CBA04828
- SCHEMBL10557233
- InChI=1/C12H11ClN2/c13-10-4-6-11(7-5-10)15-9-12-3-1-2-8-14-12/h1-8,15H,9H
- 27048-28-8
- EINECS 248-189-0
- DTXSID40949808
- EN300-49785
- 2-(4-chlorophenylaminomethyl)pyridine
- CS-0250122
- NS00124205
- OVDDVEHYLXWBCQ-UHFFFAOYSA-N
- AKOS000235614
- Z334937758
- 2-pyridinemethanamine, N-(4-chlorophenyl)-
- 4-Chloro-N-[(pyridin-2-yl)methyl]aniline
- Inchi： 1S/C12H11ClN2/c13-10-4-6-11(7-5-10)15-9-12-3-1-2-8-14-12/h1-8,15H,9H2
- InChI Key： OVDDVEHYLXWBCQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NCC1C=CC=CN=1

Computed Properties

Exact Mass: 218.06123
Monoisotopic Mass: 218.0610761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3
Topological Polar Surface Area: 24.9Å²

Experimental Properties

PSA: 24.92

4-chloro-N-(pyridin-2-ylmethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C378108-5mg	4-chloro-N-(pyridin-2-ylmethyl)aniline	27048-28-8		5mg	$ 50.00	2022-04-01
TRC	C378108-10mg	4-chloro-N-(pyridin-2-ylmethyl)aniline	27048-28-8		10mg	$ 65.00	2022-04-01
TRC	C378108-50mg	4-chloro-N-(pyridin-2-ylmethyl)aniline	27048-28-8		50mg	$ 95.00	2022-04-01
Enamine	EN300-49785-0.05g	4-chloro-N-[(pyridin-2-yl)methyl]aniline	27048-28-8	95.0%	0.05g	$37.0	2025-03-21
Enamine	EN300-49785-0.1g	4-chloro-N-[(pyridin-2-yl)methyl]aniline	27048-28-8	95.0%	0.1g	$55.0	2025-03-21
Enamine	EN300-49785-0.25g	4-chloro-N-[(pyridin-2-yl)methyl]aniline	27048-28-8	95.0%	0.25g	$79.0	2025-03-21
Enamine	EN300-49785-0.5g	4-chloro-N-[(pyridin-2-yl)methyl]aniline	27048-28-8	95.0%	0.5g	$124.0	2025-03-21
Enamine	EN300-49785-1.0g	4-chloro-N-[(pyridin-2-yl)methyl]aniline	27048-28-8	95.0%	1.0g	$159.0	2025-03-21
Enamine	EN300-49785-2.5g	4-chloro-N-[(pyridin-2-yl)methyl]aniline	27048-28-8	95.0%	2.5g	$314.0	2025-03-21
Enamine	EN300-49785-5.0g	4-chloro-N-[(pyridin-2-yl)methyl]aniline	27048-28-8	95.0%	5.0g	$465.0	2025-03-21